Ethyl 2-(cyclopropylamino)thiazole-5-carboxylate

• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: ethyl 2-(cyclopropylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C9H12N2O2S/c1-2-13-8(12)7-5-10-9(14-7)11-6-3-4-6/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key: CXZRRUHJDMRKDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)NC2CC2

Description

Ethyl 2-(cyclopropylamino)thiazole-5-carboxylate is a heterocyclic compound that contains a thiazole ring, which is a five-membered ring consisting of three carbon atoms, one sulfur atom, and one nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-(cyclopropylamino)thiazole-5-carboxylate typically involves the reaction of ethyl 2-bromo-4-methylthiazole-5-carboxylate with cyclopropylamine. The reaction is carried out in the presence of a base, such as potassium carbonate, in a suitable solvent like dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(cyclopropylamino)thiazole-5-carboxylate can undergo various types of chemical reactions, including:

Substitution Reactions: The thiazole ring can participate in nucleophilic substitution reactions, particularly at the C-2 position.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions, leading to the formation of different derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like DMSO or methanol.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield a variety of amino-substituted thiazole derivatives .

Scientific Research Applications

Ethyl 2-(cyclopropylamino)thiazole-5-carboxylate has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those with antimicrobial, antifungal, and anticancer properties.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activities and receptor interactions.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-(4-ethylphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• Ethyl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate
• Ethyl 2-(2-aminoethyl)-1,3-thiazole-4-carboxylate dihydrochloride

Uniqueness

Ethyl 2-(cyclopropylamino)thiazole-5-carboxylate is unique due to the presence of the cyclopropylamino group, which imparts distinct steric and electronic properties. This makes it a valuable scaffold for the development of new compounds with enhanced biological activities and improved pharmacokinetic profiles .